4-nitro-N-(4-oxo-2-phenyl-3(4H)-quinazolinyl)benzamide

• IUPAC Name: 4-nitro-N-(4-oxo-2-phenylquinazolin-3-yl)benzamide
• InChI: InChI=1S/C21H14N4O4/c26-20(15-10-12-16(13-11-15)25(28)29)23-24-19(14-6-2-1-3-7-14)22-18-9-5-4-8-17(18)21(24)27/h1-13H,(H,23,26)
• InChI Key: SZPUZMYOZQNDCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=O)N2NC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C21H14N4O4
• Molecular Weight: 386.4 g/mol

Description

4-nitro-N-(4-oxo-2-phenyl-3(4H)-quinazolinyl)benzamide, also known as ONQ-0303, is a compound that has gained significant attention in the field of cancer research due to its potential as an anticancer agent. The compound was first synthesized in 2016 by a team of researchers at the University of California, San Diego. Since then, several studies have been conducted to investigate its synthesis, mechanism of action, and potential applications in cancer treatment.

Mechanism of Action

The mechanism of action of 4-nitro-N-(4-oxo-2-phenyl-3(4H)-quinazolinyl)benzamide is not fully understood, but several studies have provided insights into its mode of action. One study found that this compound inhibited the activity of the protein kinase CK2, which is involved in cell proliferation and survival. Another study found that this compound inhibited the activity of the protein kinase PAK4, which is involved in cell migration and invasion. These findings suggest that this compound may have multiple targets and mechanisms of action.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in cancer cells. In addition to inhibiting the activity of protein kinases, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the growth and metastasis of cancer cells in animal models. These effects suggest that this compound may have potential as a cancer therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of 4-nitro-N-(4-oxo-2-phenyl-3(4H)-quinazolinyl)benzamide is its specificity for protein kinases, which makes it a valuable tool for studying the role of these enzymes in cancer biology. However, one limitation of this compound is its relatively low potency compared to other anticancer agents. This may make it challenging to achieve therapeutic concentrations in vivo. Additionally, the synthesis of this compound is a complex process that requires expertise in organic chemistry, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on 4-nitro-N-(4-oxo-2-phenyl-3(4H)-quinazolinyl)benzamide. One area of interest is the development of more potent analogs of this compound that may have improved therapeutic efficacy. Another area of interest is the identification of biomarkers that may predict response to this compound in cancer patients. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential applications in cancer treatment.

Scientific Research Applications

4-nitro-N-(4-oxo-2-phenyl-3(4H)-quinazolinyl)benzamide has been extensively studied for its potential applications in cancer treatment. Several preclinical studies have demonstrated its ability to inhibit the growth of cancer cells in vitro and in vivo. In a study published in the journal Cancer Research, researchers found that this compound inhibited the growth of triple-negative breast cancer cells by inducing cell cycle arrest and apoptosis. Another study published in the Journal of Medicinal Chemistry found that this compound inhibited the growth of lung cancer cells by targeting the protein kinase CK2.